Cas no 851095-08-4 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide)
N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- AB00669051-01
- N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide
- SR-01000007553-1
- N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide
- SR-01000007553
- F0608-0244
- N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide
- 851095-08-4
- AKOS024586571
- Benzeneacetamide, N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-
- N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide
-
- Inchi: 1S/C14H13N3O4/c18-12(8-10-4-2-1-3-5-10)15-14-17-16-13(21-14)11-9-19-6-7-20-11/h1-5,9H,6-8H2,(H,15,17,18)
- InChI Key: PIRCFGOYRMVOES-UHFFFAOYSA-N
- SMILES: O1C(=COCC1)C1=NN=C(NC(CC2C=CC=CC=2)=O)O1
Computed Properties
- Exact Mass: 287.09060590g/mol
- Monoisotopic Mass: 287.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.5Ų
Experimental Properties
- Density: 1.387±0.06 g/cm3(Predicted)
- pka: 12.34±0.70(Predicted)
N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0608-0244-2μmol |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-5μmol |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-10μmol |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-20μmol |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-1mg |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-2mg |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-3mg |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-4mg |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-5mg |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0244-10mg |
N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
851095-08-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide
Comprehensive Overview of N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide (CAS No. 851095-08-4)
N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide (CAS No. 851095-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its molecular structure combines a dihydrodioxin moiety with an oxadiazole ring, linked to a phenylacetamide group, making it a versatile scaffold for drug discovery and material science.
In recent years, the demand for heterocyclic compounds like N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in precision medicine. The compound's CAS No. 851095-08-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its structural complexity makes it a subject of interest in computational chemistry and molecular docking studies.
The synthesis of N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide involves multi-step organic reactions, often starting from commercially available precursors like phenylacetic acid derivatives and hydrazinecarboxamide. Optimizing its yield and purity is a key focus for industrial-scale production, as impurities can affect its efficacy in downstream applications. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, addressing growing concerns about sustainable manufacturing practices in the chemical industry.
From a pharmacological perspective, the oxadiazole ring in this compound is a critical pharmacophore, contributing to its ability to interact with biological targets. Studies suggest that derivatives of N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide may exhibit neuroprotective or antioxidant effects, making them candidates for treating neurodegenerative diseases. This aligns with the rising global focus on brain health and aging populations, topics frequently searched in medical and wellness communities.
In agrochemical applications, the compound's potential as a pesticide intermediate or plant growth regulator is under investigation. Its structural motifs resemble those of other bioactive molecules used in crop protection, which could help address challenges like pest resistance and food security. These themes are highly relevant in today's agricultural discourse, where sustainable and efficient solutions are prioritized.
Analytical characterization of CAS No. 851095-08-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring accurate identification and quality control. The compound's stability under various conditions (e.g., pH, temperature) is also a subject of research, particularly for formulation development in pharmaceuticals. Such data is invaluable for researchers and manufacturers seeking to leverage its properties.
In summary, N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide represents a promising compound with multifaceted applications. Its unique structure and functional groups make it a valuable candidate for further exploration in drug development, agriculture, and materials science. As scientific interest grows, so does the need for comprehensive studies on its synthesis, mechanisms, and practical uses—topics that resonate with both academic and industrial audiences worldwide.
851095-08-4 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)